B1575129 Glutamate carboxypeptidase 2 (178-186)

Glutamate carboxypeptidase 2 (178-186)

Cat. No. B1575129
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Glutamate carboxypeptidase 2

Scientific Research Applications

Enzymatic Activity and Inhibition

  • Enzymatic Role in Brain Function : GCPII plays a crucial role in brain function. It cleaves N‐acetyl‐aspartyl glutamate to yield free glutamate, impacting neuronal cell health, particularly during ischemia, where its inhibition can prevent neuronal death (Bařinka et al., 2002).
  • GCPII and Neurological Disorders : Inhibitors of GCPII are found to alleviate neurotoxicity associated with enhanced glutamate transmission. These inhibitors are effective in preclinical models of various neurological conditions like traumatic brain injury, stroke, neuropathic pain, and schizophrenia (Bařinka et al., 2012).

Structural Analysis

  • Insights from Crystal Structures : Crystal structure studies of GCPII have revealed its folding into three domains: protease‐like, apical, and C‐terminal. This structural understanding is crucial for designing inhibitors for neurological diseases and prostate cancer treatment (Mesters et al., 2006).

Role in Nervous System

  • Distribution in Central and Peripheral Nervous System : GCPII's distribution in both the central and peripheral nervous system has been established, where it plays a significant role in neurotransmitter dynamics by hydrolyzing N-acetylaspartylglutamate (Marmiroli et al., 2012).

Role in Cancer

  • GCPII in Prostate Cancer : High expression levels of GCPII are noted in prostate cancer, particularly in advanced stages, making it a potential target for imaging and therapy in this context (Bařinka et al., 2012).

Therapeutic Potential

  • Inhibitors in Preclinical Models : GCPII inhibitors demonstrate efficacy in various preclinical models, supporting the enzyme's potential as a therapeutic target in neurological disorders and prostate cancer (Tsukamoto et al., 2007).

properties

Product Name

Glutamate carboxypeptidase 2 (178-186)

sequence

NYARTEDFF

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Glutamate carboxypeptidase 2 (178-186)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.